N1-(2-fluorophenyl)-N2-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)oxalamide
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Description
N1-(2-fluorophenyl)-N2-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C18H15FN2O3S2 and its molecular weight is 390.45. The purity is usually 95%.
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Scientific Research Applications
Neuropharmacology and Eating Disorders
A study by Piccoli et al. (2012) explored the role of orexin receptors in compulsive food consumption, using different receptor antagonists to assess effects on binge eating in rats. This research contributes to understanding the neural mechanisms underlying compulsive eating behaviors and potential therapeutic targets (Piccoli et al., 2012).
Melatonin Receptor Ligands
Research by Mesangeau et al. (2011) focused on the synthesis and pharmacological evaluation of novel compounds as selective MT2 receptor ligands, demonstrating potential for treating sleep disorders and circadian rhythm dysfunctions (Mesangeau et al., 2011).
Serotonin Receptor Antagonists
Yasunaga et al. (1997) synthesized compounds with high affinity for the 5-HT1A receptor, offering insights into the development of treatments for neurological and psychiatric disorders (Yasunaga et al., 1997).
Chemosensors for Zn2+ Monitoring
Park et al. (2015) developed a new chemosensor capable of detecting Zn2+ concentrations in living cells and aqueous solutions, with implications for environmental and biological monitoring (Park et al., 2015).
Synthesis of Oxalamides
Mamedov et al. (2016) presented a novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, offering potential applications in the synthesis of pharmaceuticals and materials science (Mamedov et al., 2016).
Electrocatalytic Materials
Research by Hu et al. (2013) on novel donor–acceptor type monomers for electropolymerization offers insights into the development of materials with advanced electrochemical and electrochromic properties (Hu et al., 2013).
properties
IUPAC Name |
N'-(2-fluorophenyl)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O3S2/c19-13-4-1-2-5-14(13)21-17(23)16(22)20-11-18(24,12-7-9-25-10-12)15-6-3-8-26-15/h1-10,24H,11H2,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZYYFKGKALYNTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C(=O)NCC(C2=CSC=C2)(C3=CC=CS3)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.